Zolimidine
Overview
Description
Zolimidine, also known as Solimidin, is a gastroprotective drug that was previously used for peptic ulcer and gastroesophageal reflux disease . It is based on the imidazo[1,2-a]pyridine nucleus .
Synthesis Analysis
The synthesis of this compound involves several steps including C–S bond formation, C–N bond formation via C–H activation, S–O bond formation and subsequent derivatization, dehydrogenative heteroannulation, Ortoleva-King-type synthesis, dehydrogenative cyclocondensation, one-pot synthesis reactions, oxidative cross-coupling reactions, and oxidative cyclocondensation . In most cases, the formation of the parent imidazo[1,2-a]pyridine ring occurs via metal-based catalysts followed by its subsequent functionalization .Molecular Structure Analysis
This compound has a molecular formula of C14H12N2O2S . Its average mass is 272.322 Da and its monoisotopic mass is 272.061951 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.31 g/cm^3 . Its exact mass is 272.06 and its molecular weight is 272.322 .Scientific Research Applications
Synthesis and Analogs of Zolimidine :
- Novel synthesis methods for this compound and its analogs have been developed, focusing on N-acetylsulfilimine and -sulfoximine analogues (Hendriks, Nürnberg, & Bolm, 2015).
- Efficient one-pot synthetic protocols for imidazo[1,2-a]pyridines have been established, enabling easy preparation of this compound (Cai et al., 2015).
Pharmacological Effects and Applications :
- This compound is effective in healing gastro-duodenal ulcers, working by increasing protective factors on the gastric mucosal barrier, without significantly altering gastric acid secretion or mucosal blood flow (Abate et al., 1982).
- The pharmacokinetics of this compound in rats, including its absorption and excretion, have been studied, indicating rapid absorption and elimination without drug or metabolite accumulation (Schraven & Trottnow, 1976).
Chemical and Biological Studies :
- Research on the chitosan@copper catalyst has facilitated the synthesis of aryl sulfones, including this compound, indicating its potential in green chemistry (Shen et al., 2014).
- Studies have also explored the incorporation and distribution of 14C-Zolimidine in rats, providing insights into its concentration in various organs and potential effects on the gastrointestinal tract (Ostrowski, Schraven, & Keil, 1976).
Safety and Hazards
When handling Zolimidine, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation is recommended. In case of accidental ingestion or contact, immediate medical attention is necessary .
properties
IUPAC Name |
2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S/c1-19(17,18)12-7-5-11(6-8-12)13-10-16-9-3-2-4-14(16)15-13/h2-10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSLIUWLPFRVCDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CN3C=CC=CC3=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9057630 |
Source
|
| Record name | Zolimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9057630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1222-57-7 |
Source
|
| Record name | Zolimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1222-57-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Zolimidine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001222577 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Zolimidine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13593 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Zolimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9057630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Zolimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.589 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ZOLIMIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YCF001N8QB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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